Cas no 1694517-70-8 (2-methyl-7-(1-methylcyclopropyl)-5H,6H,7H,8H-imidazo1,2-apyrimidine)

• Product Name: 2-methyl-7-(1-methylcyclopropyl)-5H,6H,7H,8H-imidazo1,2-apyrimidine
• CAS No: 1694517-70-8
• MF: C₁₁H₁₇N₃
• MW: 191.272782087326
• CID: 5715929
• PubChem ID: 136710463
• Update Time: 2025-05-20

2-methyl-7-(1-methylcyclopropyl)-5H,6H,7H,8H-imidazo1,2-apyrimidine Chemical and Physical Properties

Names and Identifiers

• EN300-1118419
• 2-Methyl-7-(1-methylcyclopropyl)-5H,6H,7H,8H-imidazo[1,2-a]pyrimidine
• 1694517-70-8
• Imidazo[1,2-a]pyrimidine, 1,5,6,7-tetrahydro-2-methyl-7-(1-methylcyclopropyl)-
• 2-methyl-7-(1-methylcyclopropyl)-5H,6H,7H,8H-imidazo1,2-apyrimidine

• Inchi： 1S/C11H17N3/c1-8-7-14-6-3-9(11(2)4-5-11)13-10(14)12-8/h7,9H,3-6H2,1-2H3,(H,12,13)
• InChI Key： JOTBRQGBIVMDHR-UHFFFAOYSA-N
• SMILES： N1C2=NC(C)=CN2CCC1C1(C)CC1

Computed Properties

• Exact Mass: 191.142247555g/mol
• Monoisotopic Mass: 191.142247555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 29.8Ų

Experimental Properties

• Density: 1.29±0.1 g/cm3(Predicted)
• Boiling Point: 275.5±23.0 °C(Predicted)
• pka: 9.69±0.60(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 2-methyl-7-(1-methylcyclopropyl)-5H,6H,7H,8H-imidazo1,2-apyrimidine

Compound CAS No. 1694517-70-8: 2-Methyl-7-(1-Methylcyclopropyl)-5H,6H,7H,8H-Imidazo[1,2-a]Pyrimidine

The compound with CAS No. 1694517-70-8, known as 2-methyl-7-(1-methylcyclopropyl)-5H,6H,7H,8H-imidazo[1,2-a]pyrimidine, is a highly specialized heterocyclic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of imidazopyrimidines, which are known for their unique structural properties and potential applications in drug discovery. The imidazo[1,2-a]pyrimidine core structure is a fused bicyclic system that combines the imidazole and pyrimidine rings, offering a versatile platform for functionalization and biological activity.

Recent studies have highlighted the importance of imidazo[1,2-a]pyrimidine derivatives in medicinal chemistry due to their ability to modulate various biological targets. For instance, research has shown that these compounds can act as inhibitors of kinases, which are enzymes critical in cell signaling pathways. The 2-methyl substituent and the 1-methylcyclopropyl group attached to the imidazo[1,2-a]pyrimidine core contribute to the compound's unique physicochemical properties, including enhanced stability and improved bioavailability. These features make it a promising candidate for further exploration in therapeutic development.

The synthesis of 2-methyl-7-(1-methylcyclopropyl)-5H,6H,7H,8H-imidazo[1,2-a]pyrimidine involves a multi-step process that typically begins with the preparation of the imidazo[1,2-a]pyrimidine scaffold. This is followed by functionalization at specific positions to introduce the methyl and cyclopropyl groups. Advanced techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions have been employed to optimize the synthesis process, ensuring high yields and purity. The structural integrity of the compound is confirmed through various analytical methods, including NMR spectroscopy and mass spectrometry.

In terms of biological activity, this compound has demonstrated potent inhibitory effects against several key enzymes involved in disease pathways. For example, studies have shown that it can inhibit cyclin-dependent kinases (CDKs), which are implicated in cell cycle regulation and cancer progression. Additionally, its ability to modulate other protein kinases makes it a valuable tool in understanding disease mechanisms at a molecular level. The cyclopropyl group attached to the molecule plays a crucial role in enhancing its binding affinity to target proteins by introducing strain-induced reactivity and unique steric interactions.

The application of imidazo[1,2-a]pyrimidine derivatives extends beyond pharmacology into materials science. Researchers have explored their potential as building blocks for constructing advanced materials with tailored electronic properties. The rigid and planar structure of these compounds makes them suitable for use in organic electronics and optoelectronic devices. Furthermore, their ability to form stable supramolecular assemblies through π–π interactions opens up new avenues for designing self-assembled nanostructures.

From an environmental standpoint, the synthesis and handling of this compound adhere to strict safety protocols to minimize ecological impact. The use of green chemistry principles in its production ensures that waste generation is minimized while maximizing resource efficiency. As interest in sustainable chemical processes continues to grow, compounds like CAS No. 1694517-70-8 serve as exemplars of how modern chemistry can balance innovation with environmental responsibility.

In conclusion, CAS No. 1694517-70-8, or 2-methyl-7-(1-methylcyclopropyl)-5H,6H,7H